Lead(II) Iodide [for Perovskite precursor] Lead(II) Iodide [for Perovskite precursor] Lead iodide appears as a yellow crystalline solid. Insoluble in water and denser than water. Primary hazard is threat to the environment. Immediate steps should be taken to limit spread to the environment. Used in printing and photography, to seed clouds and other uses.
Brand Name: Vulcanchem
CAS No.: 10101-63-0
VCID: VC0158880
InChI: InChI=1S/2HI.Pb/h2*1H;/q;;+2/p-2
SMILES: I[Pb]I
Molecular Formula: PbI2
I2P
Molecular Weight: 461 g/mol

Lead(II) Iodide [for Perovskite precursor]

CAS No.: 10101-63-0

Main Products

VCID: VC0158880

Molecular Formula: PbI2
I2P

Molecular Weight: 461 g/mol

Lead(II) Iodide [for Perovskite precursor] - 10101-63-0

CAS No. 10101-63-0
Product Name Lead(II) Iodide [for Perovskite precursor]
Molecular Formula PbI2
I2P
Molecular Weight 461 g/mol
IUPAC Name diiodolead
Standard InChI InChI=1S/2HI.Pb/h2*1H;/q;;+2/p-2
Standard InChIKey RQQRAHKHDFPBMC-UHFFFAOYSA-L
SMILES I[Pb]I
Canonical SMILES [I-].[I-].[Pb+2]
Boiling Point 872 °C (decomposes)
Colorform Yellow hexagonal crystals
Bright yellow powde
Density 6.16 at 68 °F (USCG, 1999)
6.16 g/cu cm
Melting Point 410 °C
Physical Description Lead iodide appears as a yellow crystalline solid. Insoluble in water and denser than water. Primary hazard is threat to the environment. Immediate steps should be taken to limit spread to the environment. Used in printing and photography, to seed clouds and other uses.
Description Lead iodide appears as a yellow crystalline solid. Insoluble in water and denser than water. Primary hazard is threat to the environment. Immediate steps should be taken to limit spread to the environment. Used in printing and photography, to seed clouds and other uses.
Solubility Soluble in potassium iodide and concentrated sodium acetate solutions
Sol in concd solns of alkali iodides; freely sol in soln of sodium thiosulfate; sol in 200 parts cold, 90 parts hot aniline; insol in alcohol or cold HCl.
Water (g/100 cu cm) 0.076 at 20 °C
Vapor Pressure 100 Pa Hg at 470 °C; 1000 Pa at 558 °C; 10,000 Pa at 682 °C; 100,000 Pa at 869 °C
PubChem Compound 24931
Last Modified Nov 11 2021
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